Propan-2-yl 5-(benzyloxy)-6-bromo-2-methyl-1-benzofuran-3-carboxylate
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Description
Propan-2-yl 5-(benzyloxy)-6-bromo-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C20H19BrO4 and its molecular weight is 403.272. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies
Researchers have developed synthetic methodologies for benzofuran derivatives, focusing on their applications in organic synthesis. For example, the Friedel-Crafts reaction of 2,3-Dimethylbenzofuranyl Ketones and the corresponding carboxylic esters have been studied, showing the utility of benzofuran derivatives in synthesizing complex organic molecules (Kawase, Okada, & Miwa, 1970). Similarly, the synthesis of dihydrostreptobiosamine explored the isopropylidene derivative of benzyl dihydrostreptoside, highlighting the importance of these derivatives in synthesizing biologically active molecules (Umezawa, Sano, & Tsughiya, 1975).
Biological Studies
Several studies have focused on the biological activities of benzofuran derivatives. The synthesis, characterization, and antimicrobial screening of 5-Bromobenzofuranyl Aryl Ureas and Carbamates demonstrated the potential antimicrobial properties of benzofuran derivatives (Kumari, Mathada, Kumar, Suda, & Basavaraja, 2019). Additionally, fluorescent molecular thermometers based on polymers labeled with polarity-responsive benzofurazans were developed, showcasing the application of benzofuran derivatives in creating sensitive fluorescent molecular thermometers for biological and chemical studies (Uchiyama, Matsumura, de Silva, & Iwai, 2003).
Applications in Organic Chemistry and Materials Science
Benzofuran derivatives have been used to develop new materials with specific properties. For instance, the synthesis and biological properties of purine and pyrimidine 5'-deoxy-5'-(dihydroxyphosphinyl)-beta-D-ribofuranosyl analogues of AMP, GMP, IMP, and CMP explored the use of these derivatives in nucleoside analogues, indicating their relevance in medicinal chemistry and drug development (Raju, Smee, Robins, & Vaghefi, 1989).
Properties
IUPAC Name |
propan-2-yl 6-bromo-2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrO4/c1-12(2)24-20(22)19-13(3)25-17-10-16(21)18(9-15(17)19)23-11-14-7-5-4-6-8-14/h4-10,12H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRNITHGYCJFJOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC(=C(C=C2O1)Br)OCC3=CC=CC=C3)C(=O)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.